Cas no 337923-69-0 (N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE)

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE structure
337923-69-0 structure
Product Name:N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE
CAS No:337923-69-0
MF:C17H18BrNO5S2
MW:460.362521648407
CID:5224187
Update Time:2023-08-25

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE Chemical and Physical Properties

Names and Identifiers

    • N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE
    • 2-(benzenesulfonyl)-N-[2-(4-bromobenzenesulfonyl)ethyl]propanamide
    • Propanamide, N-[2-[(4-bromophenyl)sulfonyl]ethyl]-2-(phenylsulfonyl)-
    • N-{2-[(4-bromophenyl)sulfonyl]ethyl}-2-(phenylsulfonyl)propanamide
    • N-(2-((4-BROMOPHENYL)SULFONYL)ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE
    • 2-(benzenesulfonyl)-N-[2-(4-bromophenyl)sulfonylethyl]propanamide
    • N-(2-(4-bromophenylsulfonyl)ethyl)-2-(phenylsulfonyl)propanamide
    • Inchi: 1S/C17H18BrNO5S2/c1-13(26(23,24)16-5-3-2-4-6-16)17(20)19-11-12-25(21,22)15-9-7-14(18)8-10-15/h2-10,13H,11-12H2,1H3,(H,19,20)
    • InChI Key: ZQNMIIYXPCSVLO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(CCNC(C(C)S(C1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 667
  • XLogP3: 2.5
  • Topological Polar Surface Area: 114

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(PHENYLSULFONYL)PROPANAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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